Cas no 1361714-99-9 (3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile)

3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile is a halogenated biphenyl derivative featuring dichloro and fluoro substituents, along with a cyano functional group. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its electron-withdrawing groups contribute to stability and selectivity in nucleophilic substitution reactions. The compound's well-defined molecular structure makes it suitable for applications requiring tailored electronic or steric properties in complex synthesis pathways.
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile structure
1361714-99-9 structure
Product Name:3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile
CAS No:1361714-99-9
MF:C13H6Cl2FN
MW:266.097844600677
CID:4999662
Update Time:2025-06-26

3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile
    • Inchi: 1S/C13H6Cl2FN/c14-10-3-8(4-11(15)6-10)13-2-1-12(16)5-9(13)7-17/h1-6H
    • InChI Key: UYCHVFXHKTTZES-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=CC(=CC=1C#N)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 304
  • XLogP3: 4.6
  • Topological Polar Surface Area: 23.8

3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011000704-250mg
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile
1361714-99-9 97%
250mg
499.20 USD 2021-07-05
Alichem
A011000704-500mg
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile
1361714-99-9 97%
500mg
855.75 USD 2021-07-05
Alichem
A011000704-1g
3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile
1361714-99-9 97%
1g
1,534.70 USD 2021-07-05

Additional information on 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile

Recent Advances in the Study of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile (CAS: 1361714-99-9)

The compound 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile (CAS: 1361714-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile, which make it a promising candidate for targeting specific biological pathways. The presence of dichloro and fluoro substituents on the biphenyl scaffold enhances its binding affinity to certain protein targets, as demonstrated in molecular docking studies. Researchers have also explored its role as an intermediate in the synthesis of more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on a range of enzymes involved in inflammatory pathways. The results indicated that 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile exhibits moderate to strong inhibition against COX-2 and 5-LOX, suggesting its potential as a dual-action anti-inflammatory agent. Further in vitro and in vivo studies are underway to validate these findings and assess its pharmacokinetic properties.

Another area of interest is the compound's potential application in oncology. Preliminary data from a collaborative study between academic and industry researchers suggest that 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile may act as a modulator of apoptosis-related proteins in certain cancer cell lines. These findings, though still in the early stages, open new avenues for the development of targeted cancer therapies.

The synthesis of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile has also been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2022 paper in Organic Process Research & Development detailed a scalable, environmentally friendly approach using palladium-catalyzed cross-coupling reactions, which could facilitate its large-scale production for further studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and toxicity profile. Current research efforts are focused on addressing these gaps through comprehensive preclinical studies. The scientific community anticipates that continued investigation of 3',5'-Dichloro-4-fluoro-biphenyl-2-carbonitrile will yield valuable insights for both academic and industrial applications in the coming years.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd